4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde

• IUPAC Name: 4-[6-oxo-1-(2-phenylethyl)piperidine-3-carbonyl]-1,4-diazepane-1-carbaldehyde
• InChI: InChI=1S/C20H27N3O3/c24-16-21-10-4-11-22(14-13-21)20(26)18-7-8-19(25)23(15-18)12-9-17-5-2-1-3-6-17/h1-3,5-6,16,18H,4,7-15H2
• InChI Key: HFRREVUQEQWFET-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C2CCC(=O)N(C2)CCC3=CC=CC=C3)C=O
• Molecular Formula: C20H27N3O3
• Molecular Weight: 357.4 g/mol

Description

4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde, also known as Pictilisib, is a small molecule inhibitor of phosphatidylinositol 3-kinase (PI3K) that has shown promising results in preclinical studies for cancer treatment. PI3K is a critical signaling protein that regulates cell growth, survival, and metabolism, making it an attractive target for cancer therapy.

Mechanism of Action

4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde inhibits the activity of PI3K, which is a critical signaling protein that regulates cell growth, survival, and metabolism. The inhibition of PI3K leads to a decrease in the activation of downstream signaling pathways, such as AKT and mTOR, which are involved in cell proliferation and survival. 4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde also induces apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde has been shown to have a selective inhibitory effect on PI3K, with minimal activity against other kinases. It has also been shown to have good oral bioavailability and pharmacokinetic properties, making it a promising candidate for clinical development. 4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to a decrease in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde has several advantages for lab experiments, including its high potency and selectivity for PI3K, as well as its good oral bioavailability and pharmacokinetic properties. However, 4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde also has some limitations, including its potential for off-target effects and the development of resistance in cancer cells.

Future Directions

For 4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde include the evaluation of its efficacy in clinical trials, as well as the development of combination therapies with other anticancer agents. There is also a need for further research into the mechanisms of resistance to 4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde and the identification of biomarkers that can predict response to treatment. Additionally, the development of new analogs of 4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde with improved pharmacokinetic properties and selectivity for specific PI3K isoforms may lead to more effective cancer therapies.

Synthesis Methods

4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde is synthesized through a multistep process that involves the reaction of 4-aminodiazepane with piperidine and phenylacetic acid to form the intermediate compound. This intermediate compound is then reacted with 2,2-dimethyl-4-(2-oxopropyl)-1,3-dioxolane-4-carboxylic acid to produce 4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde. The synthesis method has been optimized to produce a high yield of 4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde with good purity.

Scientific Research Applications

4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde has been extensively studied in preclinical models for its potential as a cancer therapeutic agent. It has shown promising results in inhibiting the growth of various cancer cell lines, including breast, ovarian, and lung cancer. 4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde has also been studied in combination with other anticancer agents, such as chemotherapy and targeted therapies, to enhance their efficacy. Clinical trials are currently ongoing to evaluate the safety and efficacy of 4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde in cancer patients.